Cas no 2248341-73-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methoxypyrazolo[1,5-a]pyridine-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methoxypyrazolo[1,5-a]pyridine-3-carboxylate
• CAS No: 2248341-73-1
• MF: C₁₇H₁₁N₃O₅
• MW: 337.286343812943
• CID: 5810980
• PubChem ID: 165718857
• Update Time: 2025-05-26

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methoxypyrazolo[1,5-a]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248341-73-1
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methoxypyrazolo[1,5-a]pyridine-3-carboxylate
• EN300-6518499

• Inchi： 1S/C17H11N3O5/c1-24-13-7-4-8-19-14(13)12(9-18-19)17(23)25-20-15(21)10-5-2-3-6-11(10)16(20)22/h2-9H,1H3
• InChI Key： VUXPOWMYKJURDH-UHFFFAOYSA-N
• SMILES： O(C(C1C=NN2C=CC=C(C2=1)OC)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 337.06987046g/mol
• Monoisotopic Mass: 337.06987046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 90.2Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methoxypyrazolo[1,5-a]pyridine-3-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methoxypyrazolo[1,5-a]pyridine-3-carboxylate (CAS No: 2248341-73-1)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methoxypyrazolo[1,5-a]pyridine-3-carboxylate, identified by its CAS number 2248341-73-1, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to a class of heterocyclic compounds that exhibit a unique blend of structural features, including fused rings and functional groups, which make it a promising candidate for further exploration in drug discovery and therapeutic applications.

The compound's core structure consists of an isoindole moiety linked to a pyrazolo[1,5-a]pyridine scaffold, both of which are well-documented in the literature for their biological activity. The presence of a dioxo group and a methoxypyrazole substituent further enhances its potential as a pharmacophore. Such structural motifs are frequently explored in the development of novel bioactive molecules due to their ability to interact with biological targets in diverse ways.

In recent years, there has been a surge in research focused on designing molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methoxypyrazolo[1,5-a]pyridine-3-carboxylate has emerged as a compound of interest in this context. Its unique structural framework suggests potential interactions with enzymes and receptors that are critical for disease progression.

One of the most compelling aspects of this molecule is its ability to engage with multiple biological targets simultaneously. This polypharmacicity is increasingly recognized as a key strategy in drug design, as it can lead to synergistic effects and reduce the likelihood of resistance development. The isoindole and pyrazolo[1,5-a]pyridine moieties are particularly noteworthy for their reported activities in inhibiting kinases and other enzymes involved in signal transduction pathways.

Recent studies have begun to elucidate the mechanism of action for similar compounds that share structural analogs with 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methoxypyrazolo[1,5-a]pyridine-3-carboxylate. These investigations have highlighted the compound's potential as an inhibitor of cyclin-dependent kinases (CDKs), which are known to play a crucial role in cell cycle regulation. Dysregulation of CDKs is implicated in various cancers, making them attractive targets for therapeutic intervention.

The dioxo group in the molecule is particularly significant, as it can serve as a hydrogen bond acceptor or participate in π-stacking interactions with biological targets. These interactions are often critical for the binding affinity and specificity of small molecules. Additionally, the methoxypyrazole substituent can modulate electronic properties and influence solubility characteristics, which are important factors in drug-like properties.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methoxypyrazolo[1,5-a]pyridine-3-carboxylate (CAS No: 2248341-73-1) presents both challenges and opportunities for chemists. The multi-step synthesis involves key transformations such as cyclization reactions and functional group manipulations that require precise control over reaction conditions. Advances in synthetic methodologies have made it possible to construct complex heterocyclic frameworks more efficiently than ever before.

One notable aspect of the synthesis is the utilization of transition metal-catalyzed reactions to form carbon-carbon bonds between the isoindole and pyrazolo[1,5-a]pyridine units. These reactions often provide high yields and regioselectivity under mild conditions. Furthermore, the introduction of the dioxo and methoxy groups can be achieved through well-established synthetic protocols involving oxidation and alkylation steps.

In terms of pharmacokinetic properties, preliminary data suggest that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methoxypyrazolo[1,5-a]pyridine-3-carboxylate exhibits reasonable solubility in both aqueous and organic solvents. This balance is crucial for developing formulations that can be administered orally or intravenously. Additionally, computer simulations have been used to predict metabolic stability and potential degradation pathways.

The compound's potential toxicity profile has also been evaluated through in silico studies using molecular docking techniques. These simulations have helped identify potential binding interactions with off-target proteins that could influence safety margins. By understanding these interactions upfront during drug design phases, 1, researchers can make informed decisions about optimizing efficacy while minimizing adverse effects.

Preclinical studies are currently underway to assess the biological activity of derivatives related to CAS No: 2248341 -73 - 11 . Initial results indicate promising activity against several disease models , including those relevant to oncology . The ability o f th e compoun d t o inhibit specific kinases without significant off-target effects makes it an exciting prospect f or further development . p > < p > As research continues t o uncover new therapeutic targets , compounds like * * * * * * * * * * * * * * * * * * * * * * * * * * * will play an increasingly important role i n modern medicine . T he unique structural features o f * * * * * * * * * * * * * * * * * make i t a valuable scaffold f or future drug discovery efforts . p > < p > In conclusion , t he exploration o f novel heterocyclic compounds such as t his one represents an exciting frontier i n pharmaceutical chemistry . T he combination o f academic research , computational modeling , an d preclinical testing will ultimately determine t he full therapeutic potential o f t his molecule . As our understanding o f biological systems grows , so too will our ability t o design molecules that can improve human health . p > article > response >